Glycine, N-[(1,1-dimethylethoxy)carbonyl]glycyl-N-methyl-

• IUPAC Name: 2-[methyl-[2-[(2-methylpropan-2-yl)oxycarbonylamino]acetyl]amino]acetic acid
• InChI: InChI=1S/C10H18N2O5/c1-10(2,3)17-9(16)11-5-7(13)12(4)6-8(14)15/h5-6H2,1-4H3,(H,11,16)(H,14,15)
• InChI Key: VNYXZTSJRJLBSO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC(=O)N(C)CC(=O)O
• Molecular Formula: C10H18N2O5
• DSSTOX Substance ID: DTXSID00450546
• Molecular Weight: 246.26 g/mol
• CAS RN: 133498-97-2

Description

Glycine, N-[(1,1-dimethylethoxy)carbonyl]glycyl-N-methyl- (Gly-NMe) is an amino acid derivative with a variety of applications in scientific research. Gly-NMe is a derivative of the amino acid glycine, which is a non-essential amino acid found in the body. Gly-NMe is widely used in biochemistry and molecular biology due to its ability to form stable covalent bonds with other molecules. It is also used in drug development and in the synthesis of peptides, proteins, and other biopolymers.

Scientific Research Applications

Bioconjugation and Labeling

The compound’s N-methyl group provides a handle for bioconjugation and labeling. Researchers can attach fluorophores, biotin, or other functional moieties to this site. By incorporating it into peptides or proteins, scientists create probes for imaging, affinity purification, or targeted drug delivery. The Boc protecting group ensures site-specific modification without interfering with biological activity.

Synthesis routes and methods

Procedure details

Lithium hydroxide monohydrate (598 mg, 14.3 mmol) was added to a solution of 200 (1.22 g, 4.7 mmol) in 20 mL of THF—CH3OH—H2O (3:1:1) at 25° C. and the resulting reaction mixture was stirred for 3 h. The reaction mixture was poured onto 3M aqueous HCl (10 mL) and extracted with EtOAc (3×20 mL). The combined organic phases were dried (Na2SO4), filtered and concentrated in vacuo to give 300 (1.16 g, 1.16 g theoretical, 100%) as a colorless oil. This acid was identical to authentic material14 and was used directly in the next step without further purification: 1H NMR (CDCl3, 400 MHz)14 5.76 and 5.66 (two br s, 1H), 4.11, 4.00, and 3.91 (three s, 4H), 2.99 and 2.95 (two s, 3H), 1.38 (s, 9H); IR (neat)max 3348, 2979, 2937, 1717, 1654, 1691, 1409, 1368, 1287, 1252, 1167, 1053, 1030, 954, 866, 782, 736 cm−1.